3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine

• Molecular Formula: C9H9FN4
• Molecular Weight: 192.19 g/mol
• IUPAC Name: 5-(3-fluoropyridin-4-yl)-2-methylpyrazol-3-amine
• InChI: InChI=1S/C9H9FN4/c1-14-9(11)4-8(13-14)6-2-3-12-5-7(6)10/h2-5H,11H2,1H3
• InChI Key: ACHFLRCDYFTTKT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=C(C=NC=C2)F)N

Description

3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with a 3-fluoropyridin-4-yl group at position 3 and a methyl group at position 1. This compound combines the electron-withdrawing fluorine atom on the pyridine ring with the electron-donating amino group on pyrazole, creating a balance of electronic properties that may influence reactivity, solubility, and binding affinity in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine typically involves the fluorination of pyridine derivatives. One common method is the reaction of 3-bromo-2-nitropyridine with tetrabutylammonium fluoride in dimethylformamide at room temperature to form 2-fluoro-3-bromopyridine . This intermediate can then be further reacted with appropriate reagents to introduce the pyrazol-5-amine moiety.

Industrial Production Methods

Industrial production of fluorinated pyridines often involves the use of complex fluorinating agents such as aluminum fluoride and copper fluoride at high temperatures (450-500°C) to achieve high yields of the desired fluorinated products . These methods are scalable and can be optimized for large-scale production.

Chemical Reactions Analysis

Types of Reactions

3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The fluorine atom in the pyridine ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethyl sulfoxide for nucleophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine N-oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule in drug discovery.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine involves its interaction with specific molecular targets and pathways. The fluorine atom in the pyridine ring enhances the compound’s ability to interact with biological targets, potentially leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

3-(4-Fluoro-3-methylphenyl)-4-methyl-1H-pyrazol-5-amine

• Structure : Features a 4-fluoro-3-methylphenyl group at position 3 and a methyl group at position 3.
• Molecular Formula : C₁₁H₁₂FN₃; molar mass = 205.24 g/mol.
• The additional methyl group at position 4 may sterically hinder interactions in biological targets .

4-(4-Fluorophenyl)-3-(pyridin-4-yl)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5-amine

• Structure : Combines a pyridin-4-yl group (similar to the target compound) with a 4-fluorophenyl and a 2,4,6-trichlorophenyl group.
• Crystallography: Single-crystal X-ray data (R factor = 0.031) confirm planar geometry, with hydrogen bonding involving the amino group and pyridine nitrogen. This highlights the role of fluorine and chlorine atoms in modulating crystal packing and solubility .

tert-Butyl-Substituted Pyrazoles

3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine

• Synthesis : Prepared via a one-pot reductive amination between 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and p-methoxybenzaldehyde (88% yield).
• Characterization : FTIR-ATR shows N–H stretching at 3243 cm⁻¹ and C–O–C vibrations at 1240/1036 cm⁻¹. The tert-butyl group enhances lipophilicity, contrasting with the target compound’s fluoropyridine, which may improve aqueous solubility .

Heterocycle-Fused Pyrazoles

4-(3-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)thieno[3,2-d]pyrimidine

• Synthesis : Involves Vilsmeier–Haack formylation followed by cyclization (82% yield).

Amino-Pyrazole Derivatives with Diverse Substituents

3-Methyl-1-phenyl-1H-pyrazol-5-amine

• Structure : A simpler analog with a phenyl group at position 1.
• Properties : Lacks fluorine, reducing electronic complexity. Demonstrates how fluorination or pyridine substitution alters electronic density and bioactivity .

(Benzo[d]thiazol-2-yl)-3-(3-(cyclopropylamino)propyl)-1-methyl-1H-pyrazol-5-amine

• Crystallography: Refined with R1 = 0.0245, showing a twisted conformation due to the cyclopropylamino side chain. Highlights structural flexibility versus the rigid fluoropyridine in the target compound .

Hydrogen Bonding and Crystal Packing

• Fluorine and amino groups participate in hydrogen bonding, as seen in (N–H···N interactions). The 3-fluoropyridine group in the target compound may form stronger hydrogen bonds than phenyl analogs due to higher electronegativity .

Data Tables

Table 1. Comparison of Key Pyrazole Derivatives

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Synthetic Yield (%)
3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine	C₉H₁₀FN₅	207.21	3-fluoropyridin-4-yl, methyl	N/A
3-(4-Fluoro-3-methylphenyl)-4-methyl-1H-pyrazol-5-amine	C₁₁H₁₂FN₃	205.24	4-fluoro-3-methylphenyl, methyl	N/A
3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine	C₁₇H₂₄N₄O	300.40	tert-butyl, 4-methoxybenzyl	88
4-(4-Fluorophenyl)-3-(pyridin-4-yl)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5-amine	C₁₉H₁₂Cl₃FN₄	444.68	pyridin-4-yl, 4-fluorophenyl, trichlorophenyl	N/A

Table 2. Spectroscopic Data Comparison

Compound	IR N–H Stretch (cm⁻¹)	Notable NMR Shifts (¹H, ppm)
3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine	3243	NH: 3.34 (broad), CH₂: 4.16 (d)
4-(4-Fluorophenyl)-3-(pyridin-4-yl)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5-amine	N/A	Pyridine H: 8.50–7.20 (m)

Biological Activity

3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine, with the CAS number 1477663-66-3, is a compound of considerable interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including relevant data tables, case studies, and research findings.

The molecular formula of 3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine is $C_9H_9FN_4$ with a molecular weight of 192.19 g/mol. The structure features a pyrazole core substituted with a fluoropyridine moiety, which is crucial for its biological activity.

Property	Value
CAS Number	1477663-66-3
Molecular Formula	C9H9FN4
Molecular Weight	192.19 g/mol
Melting Point	Not Available
Boiling Point	Not Available

1. Anticancer Activity

Research indicates that compounds featuring the pyrazole scaffold exhibit significant anticancer properties. For instance, studies have shown that derivatives of pyrazoles can inhibit the growth of various cancer cell lines, including lung, colorectal, and breast cancers. Specifically, compounds similar to 3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine have demonstrated IC50 values in the low micromolar range against cancer cell lines such as MDA-MB-231 (breast cancer) and HepG2 (liver cancer) .

Case Study: Inhibition of Tubulin Polymerization
A derivative related to this compound was identified as a potent inhibitor of tubulin polymerization, causing cell cycle arrest in the G2/M phase. This mechanism is critical for developing new anticancer therapies targeting microtubule dynamics .

2. Anti-inflammatory Activity

Pyrazole derivatives have also been studied for their anti-inflammatory effects. A related compound was shown to inhibit LPS-induced TNF-alpha release in murine models, indicating potential use in treating inflammatory diseases . The anti-inflammatory activity was attributed to the inhibition of specific kinases involved in inflammatory pathways.

Table: Summary of Anti-inflammatory Effects

Compound	IC50 (µM)	Mechanism of Action
Compound A	1.76 ± 0.19	MK2 inhibition
Compound B	60.56	TNF-alpha release inhibition

The biological activity of 3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine can be attributed to its ability to interact with various molecular targets:

• Kinase Inhibition : Many pyrazole derivatives act as kinase inhibitors, particularly those involved in cell signaling pathways related to inflammation and cancer progression.
• DNA Interaction : Some studies suggest that pyrazoles may interfere with DNA gyrase and topoisomerase IV, enzymes critical for DNA replication and transcription in bacteria and cancer cells .